Cas no 1803592-74-6 (ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride)

• Product Name: ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride
• CAS No: 1803592-74-6
• MDL: MFCD28968330
• CID: 4616920
• PubChem ID: 119032090
• Update Time: 2025-06-11

ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Amino-3-cyclopropyl-2,2-difluoropropanoate Hydrochloride
• ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride

• MDL： MFCD28968330

Additional information on ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride

Ethyl 3-Amino-3-Cyclopropyl-2,2-Difluoropropanoate Hydrochloride (CAS No. 1803592-74-6): An Overview

Ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride (CAS No. 1803592-74-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its cyclopropyl and difluoromethyl substituents, which contribute to its distinct chemical and biological properties.

The cyclopropyl group in ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. The difluoromethyl substituent, on the other hand, enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a modulator of ion channels and receptors, which are implicated in conditions such as epilepsy and neuropathic pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride effectively inhibits voltage-gated sodium channels, a key target for anticonvulsant drugs.

In addition to its potential in neurology, ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride has also shown promise in oncology. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways that regulate cell growth and survival. A recent publication in Cancer Research reported that ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride selectively targets cancer cells by inhibiting the PI3K/AKT/mTOR pathway, a critical pathway involved in tumor progression.

The synthesis of ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of ethyl 3-bromo-3-cyclopropylpropanoate with a suitable nucleophile followed by deprotection and subsequent conversion to the hydrochloride salt. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process.

The physicochemical properties of ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride have been extensively characterized. The compound is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets and injectable solutions.

Toxicological studies have been conducted to assess the safety profile of ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride. In vitro assays using human liver microsomes have shown that the compound is metabolically stable and does not exhibit significant cytotoxicity at therapeutic concentrations. Animal studies have further confirmed its safety at relevant dose levels, with no observed adverse effects on major organs or physiological parameters.

Clinical trials are currently underway to evaluate the efficacy and safety of ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride in human subjects. Phase I trials have demonstrated favorable pharmacokinetic profiles with good oral bioavailability and a wide therapeutic window. These findings have paved the way for Phase II trials focusing on specific indications such as epilepsy and cancer.

In conclusion, ethyl 3-amino-3-cyclopropyl-2,2-difluoropropanoate hydrochloride (CAS No. 1803592-74-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive target for researchers aiming to develop novel therapies for neurological disorders and cancer. As research continues to advance, it is anticipated that this compound will play a significant role in shaping the future landscape of drug discovery and development.